[(5-Bromopentyl)oxy](tert-butyl)dimethylsilane
Overview
Description
“(5-Bromopentyl)oxydimethylsilane” is a chemical compound with the CAS Number: 85514-43-8. It has a molecular weight of 281.31 and its IUPAC name is (5-bromopentyl)oxydimethylsilane . It is typically stored in a sealed, dry environment at room temperature .
Synthesis Analysis
The synthesis of “(5-Bromopentyl)oxydimethylsilane” involves a reaction with 5-bromo-1-pentanol, tert-butyldimethylsilyl chloride, and imidazole in dichloromethane. The solution is stirred at room temperature for 18 hours, then washed with 1 N HCl (aq), dried over MgSO4 (s), filtered, and concentrated to give the product .Molecular Structure Analysis
The molecular formula of “(5-Bromopentyl)oxydimethylsilane” is C11H25BrOSi . The InChI Code is 1S/C11H25BrOSi/c1-11(2,3)14(4,5)13-10-8-6-7-9-12/h6-10H2,1-5H3 .Physical And Chemical Properties Analysis
“(5-Bromopentyl)oxydimethylsilane” is a liquid at room temperature . It has a LogP value of 3.83, indicating its lipophilicity . The water solubility is moderately low, with a LogS (ESOL) value of -4.08 .Scientific Research Applications
Synthesis and Reaction Applications
Nucleophilic Protected H2S Equivalents : [(tert-Butyldimethylsilyl)oxy]methanethiol, a related compound, serves as a nucleophilic reagent for introducing protected bivalent sulfur, complementing electrophilic reagents for similar purposes (Dong, Clive, & Gao, 2015).
Palladium-Catalyzed Cascade Cross-Couplings : Compounds like [3-(2-Bromocyclohex-2-enyloxy)prop-1-ynyl]-tert-butyl-dimethylsilane undergo palladium-catalyzed intra/intermolecular cascade cross couplings, forming products such as indene analogues and cross-conjugated tetraenes (Demircan, 2014).
Stereoselective Reactions with Chiral α-Halo Boronic Acid Esters : Reactions involving similar tert-butyl compounds with chiral α-halo boronic acid esters demonstrate the potential for stereoselective synthesis in organic chemistry (Matteson & Michnick, 1990).
Structural and Mechanistic Studies
Pincer Type Bicyclic Diacyloxy- and Diazaselenuranes : Research on the synthesis and structural characterization of pincer type bicyclic diacyloxy- and diazaselenuranes, involving compounds like dimethyl 2-bromo-5-tert-butylisophthalate, contributes to our understanding of the structural aspects of these compounds (Selvakumar et al., 2011).
Heterodifunctional Polyfluorene Building Blocks : The use of three-coordinate complexes involving tert-butyl groups in the synthesis of heterodifunctional polyfluorenes demonstrates applications in the development of nanoparticles with adjustable molecular weights and fluorescence emission properties (Fischer, Baier, & Mecking, 2013).
Synthesis of Anellated Carbasugars : The reaction of compounds like (3R,4R,5R)-3-[(tert-Butyl-dimethylsilyl)oxy]-4,5-(isopropylidenedioxy)-1-cyclohexanone with carbon disulfide and methyl iodide, leading to pyrazoloanellated carbasugars, highlights the use in carbohydrate research (Herrera et al., 2003).
Safety and Hazards
properties
IUPAC Name |
5-bromopentoxy-tert-butyl-dimethylsilane | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H25BrOSi/c1-11(2,3)14(4,5)13-10-8-6-7-9-12/h6-10H2,1-5H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KOZQNKNVCXHJPO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)[Si](C)(C)OCCCCCBr | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H25BrOSi | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60559600 | |
Record name | [(5-Bromopentyl)oxy](tert-butyl)dimethylsilane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60559600 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
281.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[(5-Bromopentyl)oxy](tert-butyl)dimethylsilane | |
CAS RN |
85514-43-8 | |
Record name | [(5-Bromopentyl)oxy](tert-butyl)dimethylsilane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60559600 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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